Cas no 1178063-17-6 (1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one)

• Product Name: 1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one
• CAS No: 1178063-17-6
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5250468
• Update Time: 2025-11-06

1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-FLUORO-2-HYDROXYPHENYL)-2-(METHYLSULFANYL)ETHAN-1-ONE
• Ethanone, 1-(5-fluoro-2-hydroxyphenyl)-2-(methylthio)-
• 1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one

• Inchi： 1S/C9H9FO2S/c1-13-5-9(12)7-4-6(10)2-3-8(7)11/h2-4,11H,5H2,1H3
• InChI Key： OUGVXTVBZDSGEO-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=C(C=CC=1O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6

Additional information on 1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one

Comprehensive Overview of 1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one (CAS No. 1178063-17-6)

1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one (CAS No. 1178063-17-6) is a fluorinated aromatic ketone derivative with a methylsulfanyl functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, which include a hydroxyphenyl moiety and a thioether linkage. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The presence of both fluoro and hydroxy substituents on the phenyl ring enhances the compound's reactivity and bioavailability, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in modulating enzyme activity, with applications in targeting metabolic disorders and inflammatory pathways. The methylsulfanyl group further contributes to its lipophilicity, a critical factor in drug design for improved membrane permeability.

In the context of green chemistry, 1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one has been investigated for its compatibility with sustainable synthetic methods. Innovations such as microwave-assisted synthesis and catalyst-free reactions have been employed to optimize its production, aligning with the global push for eco-friendly manufacturing. This aligns with trending searches on "sustainable chemical synthesis" and "fluorinated intermediates in drug development," reflecting industry priorities.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, ensuring high purity for research applications. Its stability under physiological conditions has also prompted explorations in prodrug formulations, a hot topic in pharmaceutical forums. Questions such as "How does fluorination impact drug half-life?" and "What are the applications of thioether-containing compounds?" frequently arise in academic and industrial discussions, underscoring the relevance of this molecule.

Beyond pharmaceuticals, CAS No. 1178063-17-6 has potential in material science, particularly in designing photoactive materials due to its conjugated system. Its UV-absorbing properties are being studied for use in organic electronics and sensors, areas gaining traction in renewable energy research. This multidisciplinary appeal makes it a compound of interest across scientific communities.

In summary, 1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one exemplifies the convergence of medicinal chemistry and sustainable innovation. Its structural versatility and applicability in cutting-edge research ensure its continued prominence in scientific literature and industrial workflows.